Cas no 858769-50-3 (3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid)
858769-50-3 structure
Product Name:3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid
CAS No:858769-50-3
MF:C12H11NO5
MW:249.219443559647
MDL:MFCD04145760
CID:1069858
PubChem ID:908772
Update Time:2025-04-20
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid
- QVAZMCCSENVCPR-UHFFFAOYSA-N
- 1H-Indole-2-carboxylic acid, 3-formyl-5,6-dimethoxy-
- MFCD04145760
- VS-03521
- CS-0246514
- EN300-332084
- 3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid, AldrichCPR
- 3-formyl-5,6-dimethoxy-1H-indole-2-carboxylicacid
- 858769-50-3
- AKOS004119396
- STK687621
- BBL012796
- ALBB-014484
-
- MDL： MFCD04145760
- Inchi： 1S/C12H11NO5/c1-17-9-3-6-7(5-14)11(12(15)16)13-8(6)4-10(9)18-2/h3-5,13H,1-2H3,(H,15,16)
- InChI Key： QVAZMCCSENVCPR-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2=C(C=1)C(C=O)=C(C(=O)O)N2)OC
Computed Properties
- Exact Mass: 249.06372245g/mol
- Monoisotopic Mass: 249.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 88.6Ų
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F671285-10mg |
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic Acid |
858769-50-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F671285-50mg |
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic Acid |
858769-50-3 | 50mg |
$ 115.00 | 2022-06-04 | ||
| TRC | F671285-100mg |
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic Acid |
858769-50-3 | 100mg |
$ 185.00 | 2022-06-04 | ||
| Matrix Scientific | 064191-500mg |
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid |
858769-50-3 | 500mg |
$394.00 | 2023-09-09 | ||
| Chemenu | CM257541-1g |
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid |
858769-50-3 | 95% | 1g |
$400 | 2023-02-01 | |
| Chemenu | CM257541-1g |
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid |
858769-50-3 | 95% | 1g |
$378 | 2021-08-18 | |
| Enamine | EN300-332084-0.05g |
3-formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid |
858769-50-3 | 95% | 0.05g |
$245.0 | 2023-09-04 | |
| Enamine | EN300-332084-0.1g |
3-formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid |
858769-50-3 | 95% | 0.1g |
$366.0 | 2023-09-04 | |
| Enamine | EN300-332084-0.25g |
3-formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid |
858769-50-3 | 95% | 0.25g |
$524.0 | 2023-09-04 | |
| Enamine | EN300-332084-0.5g |
3-formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid |
858769-50-3 | 95% | 0.5g |
$824.0 | 2023-09-04 |
3-Formyl-5,6-dimethoxy-1H-indole-2-carboxylic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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